Cas no 1153045-18-1 (6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid)

6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid is a cyclohexene derivative featuring both carbamoyl and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, enabling the development of complex molecules with tailored properties. The compound’s cyclohexene ring provides a rigid scaffold, while the carbamoyl and carboxylic acid groups enhance solubility and reactivity, facilitating coupling reactions or derivatization. This product is particularly valuable in medicinal chemistry for designing bioactive compounds, owing to its balanced hydrophilicity and potential for hydrogen bonding. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid structure
1153045-18-1 structure
Product Name:6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid
CAS No:1153045-18-1
MF:C11H16N2O4
MW:240.255743026733
CID:5055303
PubChem ID:43553409
Update Time:2025-05-20

6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-[(2-carbamoylethyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
    • Z1797600731
    • 6-[(3-amino-3-oxopropyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
    • 6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid
    • Inchi: 1S/C11H16N2O4/c12-9(14)5-6-13-10(15)7-3-1-2-4-8(7)11(16)17/h1-2,7-8H,3-6H2,(H2,12,14)(H,13,15)(H,16,17)
    • InChI Key: UEDCDNXVPNZSSC-UHFFFAOYSA-N
    • SMILES: O=C(C1CC=CCC1C(=O)O)NCCC(N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 351
  • XLogP3: -1
  • Topological Polar Surface Area: 110

6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid Security Information

6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid Pricemore >>

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Additional information on 6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid

Comprehensive Overview of 6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid (CAS No. 1153045-18-1)

6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid (CAS No. 1153045-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, is a cyclohexene derivative featuring both carbamoyl and carboxylic acid functional groups. Its molecular framework makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's chemical structure includes a cyclohexene ring, which is a common motif in many biologically active molecules. The presence of the carbamoyl and carboxylic acid groups enhances its reactivity and versatility, allowing it to participate in various chemical reactions such as amidation, esterification, and cyclization. Researchers are particularly interested in its potential role as a building block for designing novel therapeutics, especially in areas like anti-inflammatory and neuroprotective agents.

In recent years, the demand for custom synthesis and high-purity intermediates like 6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's ability to modulate biological pathways makes it a candidate for studying enzyme inhibition and receptor binding, topics that are frequently searched in academic and industrial circles. Its CAS number, 1153045-18-1, is often used as a key identifier in chemical databases and patent literature.

From a synthetic chemistry perspective, the compound's stereochemistry and functional group compatibility are of great interest. The cyclohexene ring can adopt multiple conformations, which may influence its interactions with biological targets. This has led to its inclusion in studies exploring structure-activity relationships (SAR), a hot topic in medicinal chemistry. Additionally, its solubility and stability under physiological conditions are critical factors for its potential use in formulation development.

The growing emphasis on green chemistry and sustainable synthesis has also put 6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid in the spotlight. Researchers are investigating eco-friendly methods for its production, such as catalytic processes and biocatalysis, to reduce waste and energy consumption. These efforts align with broader trends in the chemical industry, where environmental impact and cost efficiency are top priorities.

In summary, 6-(2-Carbamoylethyl)carbamoylcyclohex-3-ene-1-carboxylic Acid (CAS No. 1153045-18-1) is a compound of significant scientific and industrial relevance. Its unique chemical properties and potential applications in drug discovery make it a subject of ongoing research. As the fields of pharmaceuticals and biotechnology continue to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.

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